2,2,2-Trifluoroethyl trifluoroacetate
2,2,2-Trifluoroethyl trifluoroacetate
The molecular structure of 2,2,2-trifluoroethyl trifluoroacetate has been determined in the gas-phase from electron-diffraction data supplemented by ab initio (MP2) and DFT calculations. Hydrogenation of 2,2,2-trifluoroethyl trifluoroacetate catalyzed by anionic tris-phosphine ruthenium hydride complex has been reported.
Brand Name:
Vulcanchem
CAS No.:
407-38-5
VCID:
VC20895035
InChI:
InChI=1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2
SMILES:
C(C(F)(F)F)OC(=O)C(F)(F)F
Molecular Formula:
C4H2F6O2
Molecular Weight:
196.05 g/mol
2,2,2-Trifluoroethyl trifluoroacetate
CAS No.: 407-38-5
Cat. No.: VC20895035
Molecular Formula: C4H2F6O2
Molecular Weight: 196.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The molecular structure of 2,2,2-trifluoroethyl trifluoroacetate has been determined in the gas-phase from electron-diffraction data supplemented by ab initio (MP2) and DFT calculations. Hydrogenation of 2,2,2-trifluoroethyl trifluoroacetate catalyzed by anionic tris-phosphine ruthenium hydride complex has been reported. |
|---|---|
| CAS No. | 407-38-5 |
| Molecular Formula | C4H2F6O2 |
| Molecular Weight | 196.05 g/mol |
| IUPAC Name | 2,2,2-trifluoroethyl 2,2,2-trifluoroacetate |
| Standard InChI | InChI=1S/C4H2F6O2/c5-3(6,7)1-12-2(11)4(8,9)10/h1H2 |
| Standard InChI Key | ZKUJOCJJXCPCFS-UHFFFAOYSA-N |
| SMILES | C(C(F)(F)F)OC(=O)C(F)(F)F |
| Canonical SMILES | C(C(F)(F)F)OC(=O)C(F)(F)F |
| Boiling Point | 55.0 °C |
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